Cas no 61434-46-6 (3,4'-Di-iso-propylbiphenyl)

• Product Name: 3,4'-Di-iso-propylbiphenyl
• CAS No: 61434-46-6
• MF: C₁₈H₂₂
• MW: 238.367285251617
• MDL: MFCD00043539
• CID: 518400
• PubChem ID: 123379
• Update Time: 2025-05-27

3,4'-Di-iso-propylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,4'-bis(1-methylethyl)-
• 3,4-Di-Iso-Propylbiphenyl
• 3,4'-Diisopropylbiphenyl
• 1-propan-2-yl-3-(4-propan-2-ylphenyl)benzene
• 1-(methylethyl)-3-[4-(methylethyl)phenyl]benzene
• 3,4'-Diisopropyl-1,1'-biphenyl
• 4,3'-Diisopropyl-biphenyl
• 61434-46-6
• AKOS015838452
• GF449RAN44
• 1,1'-Biphenyl, 3,4'-bis-(1-methylethyl)
• 4,4'-Di-iso-propylbiphenyl
• 1,1'-Biphenyl, 3,4'-bis(1-methylethyl)-
• UNII-GF449RAN44
• MFCD00043539
• 3,4'-Diisopropyl-1,1'-biphenyl;
• 3,4'-Di-iso-propylbiphenyl
• Q27279077
• CS-0454164
• DTXSID00976993
• 3,4'-BIS(1-METHYLETHYL)-1,1'-BIPHENYL
• 3,4'-Di(propan-2-yl)-1,1'-biphenyl
• 1,1'-Biphenyl, 3,4'-diisopropyl
• 3,4'-Diisopropyl-1,1'-biphenyl #
• 3,4'-bis(propan-2-yl)-1,1'-biphenyl

• MDL： MFCD00043539
• Inchi： 1S/C18H22/c1-13(2)15-8-10-16(11-9-15)18-7-5-6-17(12-18)14(3)4/h5-14H,1-4H3
• InChI Key： LHNUPUGVRFQTLK-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=C(C=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.8

Experimental Properties

• Density: 0.935
• Boiling Point: 336.1°C at 760 mmHg
• Flash Point: 166°C
• Refractive Index: 1.533
• PSA: 0.00000
• LogP: 5.60040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives